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Compound of Interest |

Compound Name: Benzoic acid-d
CAS No.: 406679-59-2
Cat. No.: B1626514
. J

Executive Summary & Compound Identification

Benzoic acid-d5 is the stable isotopically labeled analog of benzoic acid, primarily utilized as
an Internal Standard (IS) in ID-LC-MS/MS (Isotope Dilution Liquid Chromatography-Tandem
Mass Spectrometry). While it shares the gross toxicity profile of its non-deuterated parent, its
high cost and susceptibility to isotopic dilution require specialized handling protocols beyond
standard safety measures.

Physicochemical Profile: d0 vs. d5

The deuteration of the benzene ring (positions 2,3,4,5,[1]6) creates subtle but critical
physicochemical shifts known as the Kinetic Isotope Effect (KIE).
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Benzoic Acid Benzoic Acid-d5 Technical
Property L
(Unlabeled) (Labeled) Implication
Unique identifier for
CAS Number 65-85-0 1079-02-3 regulatory
compliance.[2][3][4]
Ring hydrogens
Formula CeHsCOOH CeDsCOOH replaced by
Deuterium (D).
+5 Da mass shift
Mol. Weight 122.12 g/mol 127.15 g/mol allows spectral
resolution in MS.
Acidity remains
pKa 4.20 ~4.20 (negligible shift)  sufficient to cause
Serious Eye Damage.
Identical solvation
N Water (2.9 g/L), Water, Methanol, N o
Solubility facilitates co-elution in
Alcohols DMSO
LC.
Indistinguishable
Appearance White crystalline solid White crystalline solid visually; requires strict

labeling.

Critical Note on Isotopic Fidelity: The deuterium atoms are located on the aromatic ring. These

are chemically stable (non-exchangeable) under standard physiological conditions. The

carboxyl hydrogen (-COOH) is exchangeable and will rapidly equilibrate with solvent protons;

therefore, it is not deuterated in this standard.

Hazard Analysis (The "Why" Behind the Rules)
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Unlike generic SDS documents, we analyze the mechanism of toxicity to drive compliance.

Core GHS Classifications[6]

o Eye Damage (Category 1): The pKa of ~4.2 makes this compound a weak acid, but in the
concentrated solid form (dust), it creates a locally high acidic environment upon contact with
the moisture of the cornea, potentially causing irreversible protein denaturation (corneal

opacity).

e STOT-RE (Category 1 - Lungs): Specific Target Organ Toxicity upon Repeated Exposure.[5]
Inhalation of fine particulates causes chronic inflammation of the bronchial epithelium.

» Skin Irritation (Category 2): Lipophilic nature allows penetration of the stratum corneum,

leading to dermatitis.

Risk Assessment Workflow

The following diagram illustrates the decision logic for handling risks based on the physical

state of the compound.
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Figure 1: Mechanistic pathway of exposure risks. Dust generation is the primary vector for both

lung and eye injury.

Strategic Handling & Isotopic Integrity

Expertise Pillar: The safety of the scientist is paramount, but the "safety” of the data depends
on preventing isotopic dilution.

Prevention of Back-Exchange
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While the ring deuterons (C-D bonds) are stronger than C-H bonds (primary isotope effect),
they can undergo acid-catalyzed exchange under extreme conditions (high temperature +
strong acid).

e Protocol: Avoid storing stock solutions in highly acidic aqueous media (pH < 2) for extended
periods at elevated temperatures (>40°C).

o Storage: Store neat powder at +2°C to +8°C in a desiccator. Hygroscopicity can alter the
effective weight, leading to quantitation errors in IS preparation.

Standard Preparation Protocol (Self-Validating)

This workflow ensures both safety and concentration accuracy.

o Equilibration: Allow the vial to reach room temperature before opening. Opening a cold vial
condenses atmospheric water, ruining the dry weight.

e Weighing (The Danger Zone):

o Hazard:[4][5][6][7][8][9] Static electricity can disperse the light powder, creating an
inhalation/eye hazard.

o Control: Use an anti-static gun or ionizer bar. Perform inside a chemical fume hood.
e Solubilization:

o Solvent: Methanol (LC-MS grade) is preferred over water for stock solutions to prevent
microbial growth and minimize hydrolysis risks.

o Concentration: Prepare a high-concentration stock (e.g., 1 mg/mL) to minimize weighing
errors.
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Figure 2: Step-by-step workflow for safe reconstitution.

Emergency Response & First Aid

Immediate action is required due to the corrosive potential to eyes.[4]
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Exposure Route

Immediate Action

Scientific Rationale

Eye Contact

Rinse continuously for 15+
mins. Lift eyelids. Remove

contact lenses if easy.[3][5][7]

Acidic solids trapped under the
eyelid cause continuous
chemical burning until fully

dissolved and flushed.

Skin Contact

Wash with soap and water.
Remove contaminated

clothing.[7]

Benzoic acid is lipophilic; soap
is required to emulsify and

remove it effectively.

Move to fresh air. If breathing

Chronic exposure causes

Inhalation o ] fibrosis; acute exposure
is difficult, give oxygen. ] o
triggers bronchial irritation.
] ] Prevent re-exposure of the
_ Rinse mouth. Do NOT induce o
Ingestion esophagus to the acidic

vomiting.

compound.

Disposal & Regulatory Compliance

e Waste Stream: Benzoic acid-d5 must be disposed of as Hazardous Chemical Waste. Do

not flush down drains.

» Ecological Impact: While benzoic acid is biodegradable, the deuterated analog may exhibit

slightly slower biodegradation rates due to the Kinetic Isotope Effect (C-D bond cleavage is

the rate-limiting step in metabolism).

o Labeling: Waste containers must be clearly labeled "Deuterated Organic Acid."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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